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Compound of Interest

Compound Name: PTB7-Th
Cat. No.: B13395056
Get Quote
\ J

These application notes provide a detailed protocol for the fabrication of inverted architecture
organic solar cells based on the donor-acceptor blend of PTB7-Th and PC71BM. The
procedures outlined below are intended for researchers, scientists, and professionals in
materials science and electronics.

Device Architecture and Materials

The inverted solar cell structure consists of the following layers: Indium Tin Oxide (ITO) coated
glass substrate, a Zinc Oxide (ZnO) electron transport layer (ETL), the photoactive bulk
heterojunction (BHJ) layer of PTB7-Th:PC71BM, a Molybdenum Oxide (MoO3) hole transport
layer (HTL), and a silver (Ag) top electrode.[1][2][3] The energy level diagram of the materials
used in this device architecture plays a crucial role in facilitating efficient charge separation and
transport.

Materials and Reagents
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Material Supplier Notes
Patterned ITO-coated glass )
Various ~10 Q/sq

substrates

Zinc Oxide (ZnO) precursor Sigma-Aldrich For sol-gel preparation
Poly[4,8-bis(5-(2-
ethylhexyl)thiophen-2-
yl)benzo[1,2-b;4,5-

] b’]dithiophene-2,6-diyl-alt-(4-

PTB7-Th 1-Material
(2-ethylhexyl)-3-
fluorothieno[3,4-
b]thiophene-)-2-carboxylate-2-
6-diyl]
[41[4]-Phenyl-C71-butyric acid

PC71BM Nano-C
methyl ester

Molybdenum Oxide (MoQO3) Sigma-Aldrich 99.98%

Silver (Ag) Kurt J. Lesker 99.99%

Chlorobenzene (CB) Alfa Aesar Anhydrous

1,8-Diiodooctane (DIO) Sigma-Aldrich 98%

Acetone Fisher Scientific ACS Grade

Isopropanol (IPA) Fisher Scientific ACS Grade

Deionized (DI) Water >18 MQ-cm

Experimental Protocols

A meticulous step-by-step procedure is critical for achieving high-performance devices. The
entire fabrication process, except for the substrate cleaning, should be carried out in a
nitrogen-filled glovebox environment.

Substrate Cleaning
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Proper cleaning of the ITO substrate is essential to ensure good film quality and device
performance.

» Place the patterned ITO-coated glass substrates in a substrate holder.

o Ultrasonically clean the substrates sequentially in a bath of detergent, deionized water,
acetone, and isopropanol. Each sonication step should be performed for 20 minutes at 50°C.

[5]
e Dry the substrates using a stream of nitrogen gas.

o Treat the cleaned ITO substrates with UV-ozone for 15-20 minutes to remove any residual
organic contaminants and to improve the work function of the ITO.[2][5]

Deposition of Zinc Oxide (ZnO) Electron Transport Layer

A solution-processed ZnO layer serves as the electron transport layer.

Prepare a ZnO precursor solution.

Spin-coat the ZnO solution onto the UV-ozone treated ITO substrates at 2000 rpm for 60
seconds.[2][3]

Anneal the substrates on a hotplate at 250°C for 10 minutes in ambient air.[2][3]

Transfer the substrates into a nitrogen-filled glovebox.

Deposition of the PTB7-Th:PC71BM Active Layer

The photoactive layer is a blend of PTB7-Th and PC71BM.

» Prepare the active layer solution by dissolving PTB7-Th (10 mg) and PC71BM (15 mg) in
chlorobenzene (970 pl) with 1,8-Diiodooctane (30 pl) as a solvent additive.[1][2] This
corresponds to a 1:1.5 weight ratio of PTB7-Th to PC71BM.

« Stir the solution at room temperature for 8 hours to ensure complete dissolution.[1][2]

« Filter the solution using a 0.22 pm polytetrafluoroethylene (PTFE) filter before use.[1][2][3]
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e Spin-coat the active layer solution onto the ZnO layer. For a small area device (e.g., 0.06
cm?), a spin speed of 2000 rpm for 15 seconds is used.[1] For larger area devices, the spin
speed may need to be adjusted (e.g., 800 rpm for 15 seconds for an 11 cm x 11 cm
substrate).[1]

o Thermally treat the active layer on a hotplate at 40°C for 2 hours inside the glovebox.[1]

Deposition of Molybdenum Oxide (MoO3) and Silver (Ag)
Electrode

The final layers are deposited via thermal evaporation.

o Transfer the substrates with the active layer into a thermal evaporator with a base pressure
of less than 10-° Torr.

e Deposit an 8 nm thick layer of MoO3 as the hole transport layer.[5]

o Subsequently, deposit an 80-100 nm thick layer of Ag as the top electrode.[5] The deposition
rate should be carefully controlled.

Device Characterization

The performance of the fabricated solar cells should be evaluated under standard testing
conditions.

e Measure the current density-voltage (J-V) characteristics using a solar simulator under AM
1.5G illumination at 100 mW/cm?2.[6]

o Determine the key photovoltaic parameters: open-circuit voltage (Voc), short-circuit current
density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

e The external quantum efficiency (EQE) can be measured to understand the spectral
response of the device.

Data Presentation
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Table 1: Materials and Solution Preparation for the

Active | ayer

Concentration/

Component . Solvent Additive Stirring Time
Ratio
1,8-Diiodooctane
PTB7-Th 10 mg/mL Chlorobenzene 8 hours
(3% viv)
1,8-Diiodooctane
PC71BM 15 mg/mL Chlorobenzene 8 hours
(3% viv)
_ 1:1.5 (PTB7-
Blend Ratio
Th:PC71BM)

Table 2: Deposition Parameters for Each Layer

. Annealin .
. Spin o Annealin .
Depositio SpinTime ¢ . Thicknes
Layer Speed g Time
n Method (s) Temperat . s (nm)
(rpm) (min)
ure (°C)
Spin
Zn0O ] 2000 60 250 10 ~30-40
Coating
PTB7- _
Spin
Th:PC71B ) 2000 15 40 120 ~100
Coating
M
Thermal
MoO3 Evaporatio - - - - 8
n
Thermal
Ag Evaporatio - - - - 80-100

n

Table 3: Typical Device Performance Parameters[1][2][3]
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Parameter Symbol Typical Value
Open-circuit Voltage Voc 0.75-0.80V
Short-circuit Current Density Jsc 13.7 - 21.75 mA/cm?
Fill Factor FF 57 - 68%

Power Conversion Efficiency PCE 5.8-11.8%

Note: Performance can vary significantly based on the precise experimental conditions,

material batches, and laboratory environment.

Visualizations
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Caption: Experimental workflow for fabricating inverted PTB7-Th solar cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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